Cas no 164104-49-8 ((2S,3S,11bS)-Dihydrotetrabenazine)

• Product Name: (2S,3S,11bS)-Dihydrotetrabenazine
• CAS No: 164104-49-8
• MF: C₁₉H₂₉NO₃
• MW: 319.438465833664
• MDL: MFCD11113299
• CID: 110408
• PubChem ID: 44249892
• Update Time: 2025-04-18

(2S,3S,11bS)-Dihydrotetrabenazine Chemical and Physical Properties

Names and Identifiers

• (2S,3S,11bS)-3-Isobutyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-ol
• cis-(2,3)-Dihydrotetrabenazine
• 2H-Benzo[a]quinolizin-2-ol,1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2S,3S,...
• 2H-Benzo[a]quinolizin-2-ol,1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2S,3S,11bS)-
• TETRABENAZINE METABOLITE C
• (2S,3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-1H,2H,3H,4H,6H,7H,11bH-pyrido[2,1-a]isoquinolin-2-ol
• 2H-Benzo[a]quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2S,3S,11bS)-
• CHEBI:125503
• (-)-.ALPHA.-HTBN
• (2S,3S,11bS)-9,10-dimethoxy-3-(2-methylpropyl)-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-2-ol
• ZB8VJ0T3SK
• CS-0024607
• BDBM50342819
• 2H-Benzo(a)quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, (2S,3S,11bS)-
• 171598-74-6
• 2H-Benzo[a]quinolizin-2-ol, 1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-, [2S-(2,3,11b)]-; (2S,3S,11bS)-1,3,4,6,7,11b-Hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2H-benzo[a]quinolizin-2-ol
• (-)-.ALPHA.-DIHYDROTETRABENAZINE
• trans (2,3)-Dihydro Tetrabenazine
• (2S,3S,11bS)-3-Isobutyl-9,10-dimethoxy-1,3,4,6,7,11bhexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol
• Q27216124
• Rel-(2R,3R,11bR)-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol
• UNII-ZB8VJ0T3SK
• AT21672
• CHEMBL507483
• (-)-alpha-Htbn
• J-019698
• BRD-K20151898-001-01-5
• AKOS022173163
• (2S,3S,11bS)-3-isobutyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinolin-2-ol
• (-)-alpha-Dihydrotetrabenazine
• (2S,3S,11bS)-Dhtbz
• A907273
• SCHEMBL2755531
• 164104-49-8
• (2S,3S,11bS)-Dihydrotetrabenazine
• (2S,3S,11bS)-1,3,4,6,7,11b-Hexahydro-9,10-dimethoxy-3-(2-methylpropyl)-2H-benzo(a)quinolizin-2-ol
• DA-65964

• MDL： MFCD11113299
• Inchi： 1S/C19H29NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16-17,21H,5-7,10-11H2,1-4H3/t14-,16-,17-/m0/s1
• InChI Key： WEQLWGNDNRARGE-XIRDDKMYSA-N
• SMILES： O[C@H]1C[C@H]2C3C=C(C(=CC=3CCN2C[C@@H]1CC(C)C)OC)OC

Computed Properties

• Exact Mass: 319.21487
• Monoisotopic Mass: 319.215
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 167-170°C
• Boiling Point: 457.8±45.0 °C at 760 mmHg
• Flash Point: 230.7±28.7 °C
• PSA: 41.93
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(2S,3S,11bS)-Dihydrotetrabenazine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines